3-Benzoyl-2-phenyl-2,3-dihydrobenzo[f]pyrrolo[1,2-a]quinoline-1,1(12aH)-dicarbonitrile
3-Benzoyl-2-phenyl-2,3-dihydrobenzo[f]pyrrolo[1,2-a]quinoline-1,1(12aH)-dicarbonitrile
Brand Name:
Vulcanchem
CAS No.:
302588-84-7
VCID:
VC0390999
InChI:
InChI=1S/C31H21N3O/c32-19-31(20-33)27-18-16-25-24-14-8-7-9-21(24)15-17-26(25)34(27)29(28(31)22-10-3-1-4-11-22)30(35)23-12-5-2-6-13-23/h1-18,27-29H/t27-,28-,29+/m1/s1
SMILES:
C1=CC=C(C=C1)C2C(N3C(C2(C#N)C#N)C=CC4=C3C=CC5=CC=CC=C54)C(=O)C6=CC=CC=C6
Molecular Formula:
C31H21N3O
Molecular Weight:
451.5g/mol
3-Benzoyl-2-phenyl-2,3-dihydrobenzo[f]pyrrolo[1,2-a]quinoline-1,1(12aH)-dicarbonitrile
CAS No.: 302588-84-7
Main Products
VCID: VC0390999
Molecular Formula: C31H21N3O
Molecular Weight: 451.5g/mol
![3-Benzoyl-2-phenyl-2,3-dihydrobenzo[f]pyrrolo[1,2-a]quinoline-1,1(12aH)-dicarbonitrile - 302588-84-7](/images/no_structure.jpg)
| CAS No. | 302588-84-7 |
|---|---|
| Product Name | 3-Benzoyl-2-phenyl-2,3-dihydrobenzo[f]pyrrolo[1,2-a]quinoline-1,1(12aH)-dicarbonitrile |
| Molecular Formula | C31H21N3O |
| Molecular Weight | 451.5g/mol |
| IUPAC Name | (2S,3S,12aR)-3-benzoyl-2-phenyl-3,12a-dihydro-2H-naphtho[2,1-e]indolizine-1,1-dicarbonitrile |
| Standard InChI | InChI=1S/C31H21N3O/c32-19-31(20-33)27-18-16-25-24-14-8-7-9-21(24)15-17-26(25)34(27)29(28(31)22-10-3-1-4-11-22)30(35)23-12-5-2-6-13-23/h1-18,27-29H/t27-,28-,29+/m1/s1 |
| Standard InChIKey | VHHUAHNLOIAENO-NLDZOOGBSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)[C@@H]2[C@H](N3[C@@H](C2(C#N)C#N)C=CC4=C3C=CC5=CC=CC=C54)C(=O)C6=CC=CC=C6 |
| SMILES | C1=CC=C(C=C1)C2C(N3C(C2(C#N)C#N)C=CC4=C3C=CC5=CC=CC=C54)C(=O)C6=CC=CC=C6 |
| Canonical SMILES | C1=CC=C(C=C1)C2C(N3C(C2(C#N)C#N)C=CC4=C3C=CC5=CC=CC=C54)C(=O)C6=CC=CC=C6 |
| PubChem Compound | 6548556 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume